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Compound of Interest

Compound Name: AM-92016 hydrochloride

Cat. No.: B2836953 Get Quote

An In-depth Review of the Chemical Structure, Properties, and Biological Activity of a Specific

Potassium Channel Blocker

This technical guide provides a comprehensive overview of AM-92016 hydrochloride, a potent

and specific blocker of the delayed rectifier potassium current (I_K).[1][2] This document is

intended for researchers, scientists, and drug development professionals interested in the

chemical characteristics, pharmacological properties, and potential therapeutic applications of

this compound.

Chemical Structure and Properties
AM-92016 hydrochloride is a synthetic molecule with the systematic IUPAC name N-[4-[3-[2-

(3,4-dichlorophenyl)ethyl-methylamino]-2-

hydroxypropoxy]phenyl]methanesulfonamide;hydrochloride.[1] Its chemical structure is

characterized by a methanesulfonamide group, a dichlorophenyl ethylamino moiety, and a

propanol backbone.

Table 1: Chemical Identifiers and Properties of AM-92016 Hydrochloride
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Identifier/Property Value Reference

IUPAC Name

N-[4-[3-[2-(3,4-

dichlorophenyl)ethyl-

methylamino]-2-

hydroxypropoxy]phenyl]metha

nesulfonamide;hydrochloride

[1]

CAS Number 133229-11-5 [2]

Molecular Formula C₁₉H₂₅Cl₃N₂O₄S [1]

Molecular Weight 483.84 g/mol [2]

SMILES

CN(CCC1=CC(=C(C=C1)Cl)Cl

)CC(COC2=CC=C(C=C2)NS(=

O)(=O)C)O.Cl

[1]

InChI Key
TXOARFPCQOBODS-

UHFFFAOYSA-N
[1]

Table 2: Physicochemical Properties of AM-92016 Hydrochloride

Property Value Reference

Appearance White crystalline powder [3]

Purity ≥98% (HPLC) [2]

Solubility
DMSO: 125 mg/mL (258.35

mM) (with sonication)

Water: 24.19 mg/mL [2]

Storage

Store at 4°C, sealed, away

from moisture and light. For

long-term storage, -20°C is

recommended. In solvent,

store at -80°C for up to 6

months.

[1]
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Pharmacological Properties and Mechanism of
Action
AM-92016 hydrochloride is a specific blocker of the time-dependent delayed rectifier

potassium current (I_K), a crucial component in the repolarization phase of the cardiac action

potential.[2] By inhibiting this current, AM-92016 prolongs the action potential duration in

ventricular cells.[4] Notably, it is devoid of any β-adrenoceptor blocking activity, distinguishing it

from other potassium channel blockers like sotalol.[2]

The primary mechanism of action involves the direct blockade of the delayed rectifier

potassium channel (I_K), which restricts the outflow of potassium ions during repolarization.[1]

[5] This leads to a delay in membrane repolarization and an increase in the effective refractory

period of cardiac tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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